Cas no 2227205-92-5 (carbonic acid; tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate)

• Product Name: carbonic acid; tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate
• CAS No: 2227205-92-5
• MF: C₁₄H₂₄F₂N₂O₅
• MW: 338.347571372986
• MDL: MFCD31743759
• CID: 5223212
• PubChem ID: 139034209
• Update Time: 2026-03-07

carbonic acid; tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate carbonate
• Carbonic acid tert-Butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate
• carbonic acid; tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate
• tert-Butyl6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylatecarbonate
• 2227205-92-5
• CS-0185307
• P21009

• MDL： MFCD31743759
• Inchi： 1S/C13H22F2N2O2.CH2O3/c1-11(2,3)19-10(18)17-7-5-12(4-6-16-8-12)13(14,15)9-17;2-1(3)4/h16H,4-9H2,1-3H3;(H2,2,3,4)
• InChI Key： HGWFWUNKAIXQMH-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)CC2(F)F)CCN1.C(O)(=O)O

Computed Properties

• Exact Mass: 338.16532819g/mol
• Monoisotopic Mass: 338.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.1Ų

Additional information on carbonic acid; tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate

Exploring the Chemistry and Applications of Carbonic Acid; tert-Butyl 6,6-Difluoro-2,8-Diazaspiro[4.5]Decane-8-Carboxylate (CAS No. 2227205-92-5)

In the realm of organic chemistry and pharmaceutical research, the compound carbonic acid; tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate (CAS No. 2227205-92-5) has garnered significant attention due to its unique structural features and potential applications. This spirocyclic derivative, characterized by its difluorinated diazaspiro core and tert-butyl carboxylate moiety, represents a versatile building block in drug discovery and material science. Its molecular architecture combines rigidity with functional group diversity, making it a valuable scaffold for designing bioactive molecules.

The spirocyclic structure of this compound is particularly noteworthy, as it mimics natural product frameworks often associated with enhanced metabolic stability and target selectivity. Researchers have explored its utility in modulating protein-protein interactions (PPIs), a hot topic in modern drug development. Given the rising interest in fluorinated compounds—driven by their ability to improve pharmacokinetic properties—this molecule's 6,6-difluoro substitution pattern aligns with trends in medicinal chemistry optimization. Questions like "How do fluorinated spirocycles impact drug bioavailability?" or "What are the synthetic routes to tert-butyl diazaspiro carboxylates?" frequently appear in scientific forums, reflecting its relevance.

Synthetic methodologies for CAS No. 2227205-92-5 often involve multi-step sequences, including palladium-catalyzed couplings or nucleophilic substitutions to introduce the difluoro groups. The tert-butyl carboxylate protecting group is strategically employed to enhance solubility during intermediate steps, a technique widely discussed in organic synthesis communities. Recent publications highlight its role in fragment-based drug design (FBDD), where its three-dimensional shape addresses challenges in targeting "undruggable" proteins—a recurring theme in AI-driven drug discovery discussions.

From an industrial perspective, scalability and green chemistry principles are critical considerations for producing tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate. Innovations such as flow chemistry or enzymatic catalysis are being explored to optimize its synthesis, addressing environmental concerns raised in sustainable pharmaceutical manufacturing debates. Analytical techniques like NMR and LC-MS are essential for quality control, ensuring batch-to-batch consistency—a priority for regulatory compliance in API production.

Beyond pharmaceuticals, this compound's spirocyclic motif has potential applications in agrochemicals and functional materials. Its ability to confer conformational restraint makes it attractive for designing catalysts or ligands in asymmetric synthesis, a field experiencing growth due to demand for chiral intermediates. Searches for "spirocyclic compounds in material science" or "fluorine in crop protection agents" underscore interdisciplinary interest.

In conclusion, carbonic acid; tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate exemplifies how strategic molecular design can bridge multiple scientific domains. As research continues to unravel its full potential, this compound remains a compelling subject for both academic and industrial investigations, particularly in contexts prioritizing molecular complexity and functionality-driven innovation.